Cas no 1079178-00-9 (4-methyl-1-(2-methyl-4-nitrophenyl)-1H-Imidazole)

4-methyl-1-(2-methyl-4-nitrophenyl)-1H-Imidazole structure
1079178-00-9 structure
Product Name:4-methyl-1-(2-methyl-4-nitrophenyl)-1H-Imidazole
CAS No:1079178-00-9
MF:C11H11N3O2
MW:217.223942041397
CID:1098227
PubChem ID:58122461
Update Time:2025-04-20

4-methyl-1-(2-methyl-4-nitrophenyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-1-(2-methyl-4-nitrophenyl)-1H-Imidazole
    • SGSWHOSXMMFGAD-UHFFFAOYSA-N
    • DB-397146
    • 1079178-00-9
    • SCHEMBL1616767
    • 4-Methyl-1-(2-methyl-4-nitro-phenyl)-1H-imidazole
    • Inchi: 1S/C11H11N3O2/c1-8-5-10(14(15)16)3-4-11(8)13-6-9(2)12-7-13/h3-7H,1-2H3
    • InChI Key: SGSWHOSXMMFGAD-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=C(C)C=1)N1C=NC(C)=C1)=O

Computed Properties

  • Exact Mass: 217.085126602g/mol
  • Monoisotopic Mass: 217.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.6Ų
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